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Compound of Interest

Compound Name: Lewis X tetrasaccharide

Cat. No.: B15586479 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

Lewis X tetrasaccharide. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. Lewis X tetrasaccharide is

generally considered non-hazardous and is soluble in water, which simplifies its disposal.

Operational and Disposal Plan
Personnel handling Lewis X tetrasaccharide should be familiar with standard laboratory

safety protocols. The primary disposal method for small quantities of Lewis X tetrasaccharide
involves dissolution in water followed by disposal via the sanitary sewer system. For larger

quantities or in facilities with specific restrictions on aqueous disposal, a solid waste disposal

route is recommended.

Personal Protective Equipment (PPE) Required:

Safety glasses or goggles

Standard laboratory coat

Nitrile or latex gloves

While Lewis X tetrasaccharide is not classified as a hazardous substance, some related

compounds may cause skin and eye irritation upon contact.[1] Therefore, consistent use of
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appropriate PPE is a necessary precaution.

Quantitative Data Summary
For clarity and easy reference, the following table summarizes key quantitative data related to

the handling and disposal of Lewis X tetrasaccharide and similar compounds.

Parameter Value Compound Source

Solubility in Water 2 mg/mL
Sialyl Lewis x, Sodium

Salt

Hazard Classification Non-hazardous
Lewis X

tetrasaccharide
[2]

Storage Temperature -20°C
3'-Sialyl-Lewis-X

tetrasaccharide

Step-by-Step Disposal Protocols
Researchers must consult and adhere to all local, state, and federal regulations, as well as

institutional policies, regarding chemical waste disposal.

Method 1: Aqueous Disposal for Small Quantities
This is the preferred method for disposing of residual amounts of Lewis X tetrasaccharide
typically encountered in research settings.

Experimental Protocol:

Ensure Complete Reaction/Use: Confirm that the experimental use of the Lewis X
tetrasaccharide is complete.

Dissolution: Add a sufficient volume of water to the vessel containing the Lewis X
tetrasaccharide residue to ensure complete dissolution. Based on the solubility of related

compounds, a concentration of up to 2 mg/mL is acceptable.

Rinsing: Thoroughly rinse the container with additional water to remove all traces of the

compound.
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Disposal: Pour the aqueous solution directly into a sanitary sewer drain.

Flushing: Flush the drain with a copious amount of running water for at least one minute to

ensure the compound is well-diluted within the wastewater system.

Method 2: Solid Waste Disposal for Larger Quantities or
Restricted Aqueous Disposal
This method should be used for bulk quantities of expired or unused Lewis X tetrasaccharide,

or in laboratories where aqueous disposal of chemicals is restricted.

Experimental Protocol:

Containerization: Place the solid Lewis X tetrasaccharide in its original, clearly labeled

container. If the original container is not available, use a new, sealable, and appropriately

labeled waste container.

Labeling: Ensure the container label clearly identifies the contents as "Lewis X
Tetrasaccharide" and indicates that it is "Non-Hazardous."

Segregation: Dispose of the sealed container in the designated non-hazardous solid

laboratory waste stream. Do not mix with hazardous chemical, biological, or radioactive

waste.

Institutional Procedures: Follow your institution's specific procedures for the collection and

disposal of non-hazardous laboratory waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Lewis
X tetrasaccharide.
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Caption: Decision workflow for Lewis X tetrasaccharide disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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